Cas no 824412-82-0 (3(2H)-Furanone,2-(1E,3E)-1,3-hexadien-1-yl-2-methyl-5-(1-propen-1-yl)-, (2S)-)

• Product name: 3(2H)-Furanone,2-(1E,3E)-1,3-hexadien-1-yl-2-methyl-5-(1-propen-1-yl)-, (2S)-
• CAS No: 824412-82-0
• CID: 715882

3(2H)-Furanone,2-(1E,3E)-1,3-hexadien-1-yl-2-methyl-5-(1-propen-1-yl)-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone,2-(1E,3E)-1,3-hexadien-1-yl-2-methyl-5-(1-propen-1-yl)-, (2S)-
• 3(2H)-Furanone,2-(1E,3E)-1,3-hexadienyl-2-methyl-5-(1-propenyl)-,(2S)-(9CI)

• Inchi： 1S/C14H19O2/c1-4-6-7-8-10-14(15)11-13(9-5-2)16-12(14)3/h5,7,9-12H,4,6H2,1-3H3/b9-5+/t8?,12-/m0/s1
• InChI Key： ITOOFTDYYZYPIK-XDPPUVDJSA-N
• SMILES： O1C(/C=C/C)=CC(C=C=CCCC)(=O)[C@@H]1C

Computed Properties

• Exact Mass: 218.131
• Monoisotopic Mass: 218.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3A^2